Copper(II) complexes of benzimidazole

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000174

Abstract

The preparation and spectral and magnetic properties are reported for complexes of the type Cu(benzimidazole)4X2(X = Cl, Br, NO3, ClO4, NCS, and ½SO4). These have tetragonally distorted octahedral structures, and the “inner complex” Cu(C7H5N2)2 contains copper ions in a distorted tetrahedral environment. An unstable acetatocomplex may be of the dimeric type.

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